3-Amino-2-(4-pyridylamino)pyridine

• Molecular Formula: C10H10N4
• Molecular Weight: 186.21 g/mol
• IUPAC Name: 2-N-pyridin-4-ylpyridine-2,3-diamine
• InChI: InChI=1S/C10H10N4/c11-9-2-1-5-13-10(9)14-8-3-6-12-7-4-8/h1-7H,11H2,(H,12,13,14)
• InChI Key: DCWDMZNHYTYQMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)NC2=CC=NC=C2)N

Description

3-Amino-2-(4-pyridylamino)pyridine is a useful research compound. Its molecular formula is C10H10N4 and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 16.5 g of 2-(4-pyridylamino)-3-nitro-pyridine in 400 ml of 95% ethanol containing 1.6 g of 10% palladized carbon was hydrogenated at 30°-40° C. at atmospheric pressure until 5.8 liters of hydrogen were absorbed and the mixture was filtered to remove the catalyst. The filtrate was evaporated to dryness and the residue was taken up in petroleum ether. The mixture was filtered to obtain 13.5 g (95% yield) of raw product melting at 202°-204° C. which was crystallized from 95% ethanol to obtain 2-(4-pyridylamino)-3-amino-pyridine in the form of a pale yellow, crystalline powder melting at 203°-205° C.

Synthesis routes and methods III

Procedure details

The nitro compound from Step A (1.0 g.) was hydrogenated in 60 ml. of methanol over 0.2 g. of 5% palladium on carbon catalyst. The catalyst was removed by filtration and the filtrate was evaporated to dryness.